Cas no 1402172-22-8 (Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, is a boronic ester-functionalized heterocyclic compound featuring a thiazole core substituted with a tetrahydro-2H-pyran-4-yl group and a pinacol boronate moiety. This structure makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl systems. The tetrahydro-2H-pyran-4-yl group enhances solubility and steric modulation, while the pinacol boronate ensures stability and reactivity under mild conditions. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it suitable for pharmaceutical and materials science applications, particularly in constructing boron-containing scaffolds for drug discovery and functional materials.

Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure

1402172-22-8 structure

Product Name:Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No:1402172-22-8

MF:C₁₄H₂₂BNO₃S

MW:295.205382823944

MDL:MFCD12032593

CID:5208913

Update Time:2025-06-26

Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-(Tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
- MDL： MFCD12032593
- Inchi： 1S/C14H22BNO3S/c1-13(2)14(3,4)19-15(18-13)11-9-16-12(20-11)10-5-7-17-8-6-10/h9-10H,5-8H2,1-4H3
- InChI Key： QCUNSALXCDCZON-UHFFFAOYSA-N
- SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=CN=C1C1CCOCC1

Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	BA25829-100mg	2-(Tetrahydropyran-4-yl)thiazole-5-boronic acid pinacol ester	1402172-22-8	>95%	100mg	$1690.00	2024-04-20
A2B Chem LLC	BA25829-250mg	2-(Tetrahydropyran-4-yl)thiazole-5-boronic acid pinacol ester	1402172-22-8	>95%	250mg	$3417.00	2024-04-20
A2B Chem LLC	BA25829-1g	2-(Tetrahydropyran-4-yl)thiazole-5-boronic acid pinacol ester	1402172-22-8	>95%	1g	$5090.00	2024-04-20
A2B Chem LLC	BA25829-5g	2-(Tetrahydropyran-4-yl)thiazole-5-boronic acid pinacol ester	1402172-22-8	>95%	5g	$11757.00	2024-04-20

Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature

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Additional information on Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Thiazole Derivative: 2-(Tetrahydro-2H-Pyran-4-Yl)-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)

The compound CAS No. 1402172-22-8, known as Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the tetrahydrofuran (THF) moiety and the boron-containing dioxaborolane group introduces unique electronic and structural properties to this molecule.

The synthesis of this compound involves a combination of nucleophilic aromatic substitution and coupling reactions. The thiazole ring serves as a versatile platform for further functionalization due to its aromatic stability and ability to participate in various chemical transformations. Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the field of optoelectronics and catalysis.

One of the most promising applications of this compound is in the synthesis of low-dimensional materials. By incorporating this thiazole derivative into metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), researchers have demonstrated enhanced electronic conductivity and thermal stability. These properties make it an ideal candidate for use in flexible electronics and energy storage devices.

In addition to its role in materials science, this compound has also found applications in catalytic systems. The boron-containing dioxaborolane group acts as a Lewis acid site, enabling the catalysis of various organic reactions such as olefin polymerization and cross-coupling reactions. Recent advancements in asymmetric catalysis have further underscored the potential of this compound in enantioselective synthesis.

The structural versatility of this thiazole derivative extends to its use in medicinal chemistry. Researchers have explored its potential as a scaffold for drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The ability to modify the substituents on the thiazole ring allows for fine-tuning of pharmacokinetic properties and bioavailability.

From an environmental perspective, this compound has shown promise in green chemistry applications. Its use as a catalyst in solvent-free reactions reduces waste generation and enhances process efficiency. Furthermore, its compatibility with biodegradable polymers makes it a sustainable choice for packaging and biomedical applications.

In conclusion, the compound CAS No. 1402172-22-8, or Thiazole, 2-(tetrahydro-2H-pyran-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for advancing modern science and technology.